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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B1607250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mordant Orange 6, an acid mordant dye, is primarily utilized for the dyeing of protein fibers

such as wool, silk, and nylon, as well as for leather and fur.[1][2] Its application in textile

printing, while less documented, offers the potential for vibrant and durable orange hues. This

document provides detailed application notes and extrapolated protocols for the use of

Mordant Orange 6 in direct, discharge, and resist printing on various textile substrates. It is

important to note that while extensive data on the dyeing properties of Mordant Orange 6 is

available, specific quantitative data and optimized protocols for its direct application in printing

are limited. Therefore, the following protocols are based on established principles of mordant

dye printing and may require further optimization for specific applications.

Chemical and Physical Properties of Mordant
Orange 6
A comprehensive understanding of the dye's properties is crucial for its effective application.
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Property Value Reference

C.I. Name Mordant Orange 6 [1]

C.I. Number 26520 [1]

CAS Number 3564-27-0 [1]

Molecular Formula C₁₉H₁₂N₄Na₂O₆S [1][2]

Molecular Weight 470.37 g/mol [1]

Appearance Red-orange powder [2]

Solubility in Water (80°C) 80 g/L [2]

Solubility in other solvents
Slightly soluble in ethanol and

acetone
[2]

Color in Concentrated H₂SO₄
Reddish-purple, turns

yellowish-orange upon dilution
[2]

Color in Concentrated HCl Purple, gradually fades [2]

Application in Textile Printing
Mordant Orange 6 can be applied to textiles through various printing techniques, including

direct, discharge, and resist printing. The choice of method depends on the desired aesthetic

effect and the nature of the textile substrate.

Direct Printing
In direct printing, the printing paste containing the dye and necessary auxiliaries is applied

directly to the fabric.

a) Fabric Preparation: The textile substrate should be thoroughly scoured to remove any

impurities, such as oils, waxes, and sizing agents, that could interfere with dye uptake. For silk,

a degumming process is necessary.[3]

b) Printing Paste Formulation: The following is a representative formulation. Optimization may

be required based on fabric type and desired color depth.
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Ingredient Quantity (g/kg) Purpose

Mordant Orange 6 20 - 50 Colorant

Urea 50 - 100
Hygroscopic agent, aids dye

solubility

Glycerine 30 - 50
Hygroscopic agent, prevents

paste from drying

Ammonium Sulphate 10 - 20
Acid-releasing agent,

promotes dye fixation

Thickener (e.g., Guar Gum,

Sodium Alginate)
400 - 600

Provides viscosity for sharp

print definition

Water to make 1000g Solvent

c) Printing Process: Apply the printing paste to the prepared fabric using a screen, block, or

other printing method. Ensure even application for uniform color.

d) Drying: Dry the printed fabric thoroughly at a moderate temperature (e.g., 80-100°C) to

prevent bleeding of the print.

e) Steaming: Fix the dye to the fabric by steaming. The conditions will vary depending on the

fiber:

Wool & Silk: Steam at 100-102°C for 30-60 minutes in saturated steam.[4]

Nylon: Steam at 100-120°C for 10-20 minutes in an air-free environment.[5]

f) After-treatment: Wash the printed fabric to remove unfixed dye and thickener. A typical

washing process involves:

Cold rinse.

Wash with a non-ionic detergent (e.g., 1-2 g/L) at 40-50°C.

Hot rinse.
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Cold rinse.

Dry.

Fabric Preparation

Printing Paste Preparation

Printing and Fixation After-treatment

Scour Fabric
(Wool, Nylon)

Apply Paste
(Screen/Block)

Degum Fabric
(Silk)

Mix Dye, Urea, Glycerine,
Ammonium Sulphate Add Thickener and Water

Dry Fabric
(80-100°C)

Steam Fixation
(100-120°C) Cold Rinse Wash with

Non-ionic Detergent Hot & Cold Rinse Dry

Click to download full resolution via product page

Direct Printing Workflow for Mordant Orange 6

Discharge Printing
Discharge printing involves first dyeing the fabric with a dischargeable dye and then printing a

paste that destroys the ground color, leaving a white or colored pattern.

a) Ground Dyeing: Dye the fabric with a dischargeable acid dye to the desired ground shade.

Not all acid dyes are suitable for discharge printing; testing is essential.

b) Printing Paste Formulation (White Discharge):
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Ingredient Quantity (g/kg) Purpose

Decrolin / Formosul (Reducing

Agent)
100 - 200 Discharges the ground color

Glycerine 20 - 30 Hygroscopic agent

Thickener (e.g., Indalca) 500 - 550 Provides viscosity

Water to make 1000g Solvent

Note: Use Formosul for silk and Decrolin for wool.[6]

c) Printing Paste Formulation (Color Discharge): To the white discharge paste, add a

discharge-resistant dye (e.g., certain vat or acid dyes) that will color the discharged area.

Mordant Orange 6 itself is not typically used as the illuminating color due to its susceptibility to

reducing agents.

d) Printing, Drying, and Steaming: Follow the same procedure as for direct printing. Steaming is

typically done at 100°C for 20-30 minutes.[6]

e) After-treatment: Wash the fabric thoroughly in cold running water to remove the discharging

agent and its byproducts, followed by a standard washing procedure.[6]

Ground Dyeing

Discharge Paste Preparation

Printing and Fixation After-treatment
Dye Fabric with

Dischargeable Dye

Print Discharge Paste

Mix Reducing Agent,
Glycerine, Water Add Thickener

Dry Fabric Steam (100°C) Thorough Cold Wash Dry

Click to download full resolution via product page

Discharge Printing Workflow
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Resist Printing
In resist printing, a paste that prevents dye fixation is printed onto the fabric before dyeing. This

technique is suitable for creating patterns with Mordant Orange 6 as the ground color.

a) Resist Paste Formulation: A variety of substances can be used to create a resist paste,

including waxes, starches, and gums. A simple cassava flour paste is a traditional option.[7]

Ingredient Quantity

Cassava Flour 1 kg

Water 4 L

Alum (optional) ~1 tsp

b) Printing Process: Apply the resist paste to the prepared fabric in the desired pattern and

allow it to dry completely.

c) Dyeing: Dye the fabric with Mordant Orange 6 using a standard dyeing procedure. The

mordant can be applied before, during, or after dyeing, depending on the desired shade and

fastness.[8]

d) After-treatment: After dyeing, the resist paste is removed by washing, revealing the undyed

pattern. A thorough wash in warm water is usually sufficient to remove a cassava-based resist.

[9]

Resist Paste Preparation Printing and Drying Dyeing After-treatment

Prepare Resist Paste
(e.g., Cassava Flour) Apply Resist Paste Dry Completely Dye with

Mordant Orange 6 Wash to Remove Resist Dry

Click to download full resolution via product page

Resist Printing Workflow
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Fastness Properties
Quantitative data on the fastness properties of Mordant Orange 6 specifically for printing

applications is not readily available in the reviewed literature. However, the following table

provides fastness ratings for Mordant Orange 6 when dyeing wool, which can serve as a

general indicator of its performance. It is crucial to conduct specific fastness tests on printed

samples to obtain accurate data for a particular application.

Fastness
Property

ISO Test
Method

Rating (on
Wool)

AATCC Test
Method

Rating (on
Wool)

Reference

Light

Fastness
- 6 - 5-6 [1]

Washing

(Soaping)
- 4-5 - 4-5 [1]

Perspiration - 5 - 5 [1]

Ironing - 3 - 3 [1]

Alkali Milling - 4 - 4 [1]

Acid Milling - 2 - - [1]

Sea Water - 5 - 5 [1]

Rating Scale:

Light Fastness: 1 (very poor) to 8 (excellent)

Other Fastness Properties: 1 (very poor) to 5 (excellent)

Conclusion
Mordant Orange 6 holds promise for textile printing on protein fibers, offering a vibrant orange

shade. The provided protocols for direct, discharge, and resist printing serve as a foundational

guide for researchers and professionals. Due to the limited availability of specific data for

printing applications, it is strongly recommended that these protocols be optimized and that

comprehensive testing of color yield (K/S values) and fastness properties be conducted for
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each specific textile substrate and printing method to ensure the desired performance and

quality are achieved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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